Cas no 2680746-73-8 (benzyl N-{3'-bromo-1,1'-biphenyl-3-yl}carbamate)

• Product Name: benzyl N-{3'-bromo-1,1'-biphenyl-3-yl}carbamate
• CAS No: 2680746-73-8
• MF: C₂₀H₁₆BrNO₂
• MW: 382.250544548035
• CID: 5622222
• PubChem ID: 165928332
• Update Time: 2025-05-25

benzyl N-{3'-bromo-1,1'-biphenyl-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301997
• 2680746-73-8
• benzyl N-{3'-bromo-[1,1'-biphenyl]-3-yl}carbamate
• benzyl N-{3'-bromo-1,1'-biphenyl-3-yl}carbamate

• Inchi： 1S/C20H16BrNO2/c21-18-10-4-8-16(12-18)17-9-5-11-19(13-17)22-20(23)24-14-15-6-2-1-3-7-15/h1-13H,14H2,(H,22,23)
• InChI Key： UQERYSBKWVITON-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=CC=C(C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 381.03644g/mol
• Monoisotopic Mass: 381.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-{3'-bromo-1,1'-biphenyl-3-yl}carbamate

Introduction to Benzyl N-{3'-bromo-1,1'-biphenyl-3-yl}carbamate (CAS No. 2680746-73-8)

Benzyl N-{3'-bromo-1,1'-biphenyl-3-yl}carbamate, with the chemical formula C₂₁H₁₇BNO₂ and CAS number 2680746-73-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates and features a unique biphenyl core structure, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of a bromine substituent at the 3'-position of the biphenyl ring enhances its reactivity, making it a versatile building block for further chemical modifications.

The< strong>biphenyl moiety in Benzyl N-{3'-bromo-1,1'-biphenyl-3-yl}carbamate is known for its stability and electronic properties, which contribute to the compound's utility in drug design. The bromine atom, being an electron-withdrawing group, influences the electronic distribution across the molecule, affecting its interactions with biological targets. This structural feature has been exploited in various synthetic strategies to develop novel therapeutic agents.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as pharmacophores in drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The< strong>Benzyl N-{3'-bromo-1,1'-biphenyl-3-yl}carbamate structure has been investigated for its potential as a scaffold in the development of new medications.

One of the most compelling aspects of Benzyl N-{3'-bromo-1,1'-biphenyl-3-yl}carbamate is its role as a precursor in the synthesis of more complex molecules. The bromine substituent allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura coupling, which is widely used in pharmaceutical synthesis to introduce aryl groups into organic molecules. This reactivity has made it a valuable tool for medicinal chemists seeking to develop new drug candidates.

The< strong>pharmaceutical industryhas shown particular interest in biphenyl derivatives due to their reported bioactivity. For instance, biphenyl-based compounds have been explored for their potential antitumor and anti-inflammatory properties. The specific arrangement of atoms in Benzyl N-{3'-bromo-1,1'-biphenyl-3-yl}carbamate may contribute to its interaction with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like Benzyl N-{3'-bromo-1,1'-biphenyl-3-yl}carbamate provide a rich structural framework that can be modified to optimize pharmacokinetic and pharmacodynamic properties. The combination of the biphenyl core with the carbamate group offers multiple sites for chemical manipulation, allowing researchers to fine-tune the molecule's properties for specific therapeutic applications.

In conclusion, Benzyl N-{3'-bromo-1,1'-biphenyl-3-yl}carbamate (CAS No. 2680746-73-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for the development of new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in medicinal chemistry and drug discovery.